molecular formula C14H14FNS B8292655 4-[(4-Fluorobenzyl)amino]thioanisole CAS No. 372121-70-5

4-[(4-Fluorobenzyl)amino]thioanisole

Cat. No.: B8292655
CAS No.: 372121-70-5
M. Wt: 247.33 g/mol
InChI Key: YXUYGAMRUOMBLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Fluorobenzyl)amino]thioanisole is a useful research compound. Its molecular formula is C14H14FNS and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

372121-70-5

Molecular Formula

C14H14FNS

Molecular Weight

247.33 g/mol

IUPAC Name

N-[(4-fluorophenyl)methyl]-4-methylsulfanylaniline

InChI

InChI=1S/C14H14FNS/c1-17-14-8-6-13(7-9-14)16-10-11-2-4-12(15)5-3-11/h2-9,16H,10H2,1H3

InChI Key

YXUYGAMRUOMBLD-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)NCC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 5.0 mL (40.19 mmol) of 4-(methylthio)aniline and 8.4 mL (60.28 mmol) triethylamine dissloved in 30 mL dichloromethane was added 5.0 mL (40.19 mmol) 4-fluorobenzyl bromide. The mixture was stirred at room temperature for 12 h, partitioned between dichloromethane and sat. aqueous ammonium chloride, dried over MgSO4 and concentrated. Purification by column chromatography, eluting with ethyl acetate/hexane, provided 3.10 g of 4-[(4-fluorobenzyl)amino]thioanisole, along with recovered starting material.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
8.4 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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